Cas no 34630-52-9 (1-Propanamine,(dodecyloxy)-)

1-Propanamine,(dodecyloxy)- structure
1-Propanamine,(dodecyloxy)- structure
Product Name:1-Propanamine,(dodecyloxy)-
CAS No:34630-52-9
MF:C15H33NO
MW:243.428624868393
CID:321020
PubChem ID:65596
Update Time:2025-04-19

1-Propanamine,(dodecyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanamine,(dodecyloxy)-
    • N-dodecoxypropan-1-amine
    • 1-propanamine, N-(dodecyloxy)-
    • LogP
    • N-(Dodecyloxy)propan-1-amine
    • NS00022761
    • NSC-166448
    • SCHEMBL237385
    • NSC166448
    • 7617-74-5
    • 3-(dodecyloxy)-1-propanamine
    • DTXCID1026241
    • UNII-WY0R7196HP
    • SR-01000945036-1
    • 1-Propanamine, 3-(dodecyloxy)-
    • Lauryloxypropylamine
    • 3-aminopropyl dodecyl ether
    • 3-Dodecyloxypropanamine
    • 3-Lauryloxypropyl-1-amine
    • FT-0613771
    • 3-(dodecyloxy)propan-1-amine
    • EN300-89510
    • W-104374
    • CHEMBL1887483
    • Q27293024
    • Laurixaminum
    • 34630-52-9
    • LS-08713
    • WY0R7196HP
    • [3-(dodecyloxy)propyl]amine
    • ZRJOUVOXPWNFOF-UHFFFAOYSA-N
    • A838628
    • NSC 166448
    • CAS-7617-74-5
    • 3-Dodecyloxy-1-propanamine
    • Laurixaminum [Latin]
    • Laurixamina [Spanish]
    • NCGC00160577-01
    • MFCD00025621
    • AKOS009158300
    • DTXSID3046241
    • AMY21890
    • 3-Dodecyloxy-1-Aminopropane
    • Laurixamine
    • Laurixamina
    • 3-n-dodecyloxypropylamine
    • EINECS 231-528-1
    • 3-(Dodecyloxy)propylamine
    • 1-Propanamine, (dodecyloxy)-
    • SR-01000945036
    • SCHEMBL10353120
    • 3-LAURYLOXY-1-PROPYLAMINE
    • Propylamine, 3-(dodecyloxy)-
    • Laurixamine [INN]
    • 3-Lauryloxypropylamine
    • 3-dodecyloxypropylamine
    • Tox21_111912
    • 3-dodecoxypropan-1-amine
    • Inchi: 1S/C15H33NO/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16/h2-16H2,1H3
    • InChI Key: ZRJOUVOXPWNFOF-UHFFFAOYSA-N
    • SMILES: O(CCCN)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 243.25639
  • Monoisotopic Mass: 243.256214676g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 14
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 0.85
  • Boiling Point: 336.2°Cat760mmHg
  • Flash Point: 133.7°C
  • Refractive Index: 1.441
  • PSA: 21.26
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk